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Compound of Interest

Compound Name: tcY-NH2 TFA

Cat. No.: B8118165

This technical guide provides a comprehensive overview of the basic properties, biological
activity, and experimental considerations for the tcY-NH2 TFA peptide. The information is
intended for researchers, scientists, and professionals in the field of drug development.

Core Properties and Specifications

tcY-NH2 TFA is a synthetic peptide known for its potent and selective antagonism of Protease-
Activated Receptor 4 (PAR4).[1][2][3][4] It is a modified pentapeptide with the sequence Tyr-
Pro-Gly-Lys-Phe, where the N-terminus is acylated with a trans-cinnamoyl group and the C-
terminus is an amide.[5][6] The trifluoroacetate (TFA) salt form is common due to its use in the
purification process.[7][8]

Chemical and Physical Data
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Property Value Source
(trans-Cinnamoyl)-YPGKF-

Full Name [1]
NH2 TFA
tcY-NH2 TFA, tc-YPGKF-NH2,

Synonyms [1]

trans-cinnamoyl-YPGKF-amide

Molecular Formula C42H50F3N709 [5119]
Molecular Weight 853.9 g/mol [5]
Amino Acid Sequence YPGKF [5][6]

CAS Number 1262750-73-1 [5]
Purity >95% t0 99.72% [1][6]
Solubility Soluble to 1 mg/ml in water [6]

Biological Activity and Mechanism of Action

tcY-NH2 TFA is a well-characterized antagonist of PAR4, a G-protein coupled receptor

involved in thrombosis, inflammation, and other physiological processes.[1][2][4] Its primary

mechanism of action is the inhibition of PAR4 activation by agonists such as thrombin and the
PAR4 activating peptide (AYPGKF-NH2).[1][10]

In Vitro and In Vivo Effects
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Effect of tcY-NH2

Model System IC50/Dosage Source
TFA
Inhibition of AYPGKF-

Rat Platelets NH2-induced platelet 95 uM [1]
aggregation
Potent activation of

Rat Aorta ) 64 uM
aorta relaxation

] Potent activation of

Rat Gastric Muscle ) ) 1uM [1]
gastric contraction
Decreased infarct size
and increased

Isolated Rat Heart 5 uM [1]

recovery of ventricular

function

Brain Death Rat

Alleviation of liver

0.6 mg/kg (tail vein

[1]

Model injury injection)
Increased
i i ) 0.6 mg/kg
Burn Injury Mice posttraumatic

Model

activation of CD4+

Tregs

(intraperitoneal

injection)

[1]

Experimental

Inflammation in Mice

Inhibition of neutrophil

recruitment

40 ng/kg (intrapleural

injection)

[1]

By antagonizing PAR4, tcY-NH2 TFA has been shown to:

« Inhibit thrombin- and AY-NH2-induced platelet aggregation and endostatin release.[1][2][4]

¢ Attenuate inflammatory responses and apoptosis in the liver.[1]

« Inhibit the activation of NF-kB and MAPK signaling pathways.[1][4]

Signaling Pathways
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The inhibitory action of tcY-NH2 TFA on PAR4 activation disrupts downstream signaling
cascades. A key pathway affected is the NF-kB and MAPK pathway, which are crucial in
inflammatory responses.
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PARA4 Signaling Inhibition by tcY-NH2 TFA
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Caption: Inhibition of PAR4 signaling by tcY-NH2 TFA.
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Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and activity assessment of tcY-
NH2 TFA are crucial for reproducible research.

Peptide Synthesis and Purification

Solid-Phase Peptide Synthesis (SPPS) is the standard method for producing tcY-NH2 TFA.[11]
[12][13]

General Workflow:
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General Workflow for tcY-NH2 TFA Synthesis and Purification

(1. Coupling of Fmoc-Phe-OH to ResirD

(2. Iterative Fmoc Deprotection and Amino Acid Coupling (Gly, Lys, Pro, TyrD

'

G. N-terminal Capping with trans-Cinnamic Aci(D

'

G. Cleavage from Resin and Side-Chain Deprotection with TFA CocktaD

'

G. Purification by Reversed-Phase HPLC)

6. Lyophilization

(7. Quality Control (Mass Spectrometry, HPLC))

Click to download full resolution via product page

Caption: Workflow for tcY-NH2 TFA synthesis and purification.

Key Steps:

e Solid-Phase Synthesis: The peptide is synthesized on a solid support resin, typically using
Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.[11][12]
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o Cleavage: Trifluoroacetic acid (TFA) is commonly used to cleave the synthesized peptide
from the resin and remove protecting groups.[7][11]

 Purification: Reversed-phase high-performance liquid chromatography (RP-HPLC) is
employed for purification, often using a TFA-containing mobile phase to improve separation.
[71[13][14]

o Counter-ion Exchange (Optional): If the TFA counter-ion is undesirable for biological assays,
it can be exchanged for another counter-ion, such as hydrochloride, through repeated
lyophilization in the presence of the desired acid.[15][16][17]

Assessment of Biological Activity

A variety of assays can be used to determine the biological activity of tcY-NH2 TFA.

Platelet Aggregation Assay: This assay measures the ability of tcY-NH2 TFA to inhibit platelet
aggregation induced by a PAR4 agonist.

o Platelet Preparation: Isolate platelets from whole blood (e.g., from male albino Sprague-
Dawley rats).[1]

 Incubation: Pre-incubate the platelets with varying concentrations of tcY-NH2 TFA.
o Activation: Induce platelet aggregation using a PAR4 agonist, such as AYPGKF-NH2.

» Measurement: Monitor the change in light transmittance using an aggregometer to determine
the extent of aggregation.

o Data Analysis: Calculate the IC50 value, which is the concentration of tcY-NH2 TFA that
inhibits 50% of the maximal aggregation response.

Cell-Based Signaling Assays: These assays can be used to investigate the effect of tcY-NH2
TFA on downstream signaling pathways.

e Cell Culture: Culture cells that endogenously or exogenously express PARA4.

o Treatment: Treat the cells with tcY-NH2 TFA followed by stimulation with a PAR4 agonist.
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e Lysis and Protein Analysis: Lyse the cells and analyze the activation of specific signaling
proteins (e.g., phosphorylation of MAPK or NF-kB) using techniques such as Western
blotting or ELISA.

Considerations for Use

o TFA Content: The presence of residual TFA from synthesis and purification can impact
biological assays.[8][18] It is important to be aware of the potential for TFA to influence
experimental results, and counter-ion exchange may be necessary for sensitive applications.

o Purity: Ensure the purity of the peptide using analytical techniques like HPLC and mass
spectrometry to avoid confounding results from impurities.

o Solubility and Storage: Prepare fresh solutions of the peptide and store them appropriately,
typically at -20°C, to maintain its activity.[6]

This guide provides a foundational understanding of the tcY-NH2 TFA peptide. For specific
applications, further optimization of experimental conditions may be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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